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Compound of Interest

Compound Name: 6-Methylhydroxyangolensate

Cat. No.: B602816 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document synthesizes the currently available scientific information regarding the mechanism of

action of 6-Methylhydroxyangolensate. It is important to note that detailed mechanistic

studies, comprehensive signaling pathway analyses, and extensive quantitative data for this

compound are limited in the public domain.

Overview and Origin
6-Methylhydroxyangolensate is a natural compound classified as a limonoid.[1][2] It is

extracted from the plant Khaya grandifoliola, a species belonging to the Meliaceae family.[1][2]

Antimalarial Activity
The primary biological activity reported for 6-Methylhydroxyangolensate is its in vitro

antimalarial effect.[1] Studies have shown that it possesses low activity against the

W2/Indochina clone of Plasmodium falciparum, the parasite responsible for the most severe

form of malaria in humans.

Quantitative Data
The available quantitative data on the bioactivity of 6-Methylhydroxyangolensate is

summarized in the table below.
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Bioactivity
Target
Organism

Metric Value Reference

Antimalarial

Plasmodium

falciparum

(W2/Indochina

clone)

IC50 21.59 μg/ml

IC50 (Half-maximal inhibitory concentration): The concentration of a substance required to

inhibit a biological process by 50%.

Mechanism of Action: Current Gaps in Knowledge
Despite its identified antimalarial properties, the specific mechanism of action of 6-
Methylhydroxyangolensate remains largely uncharacterized in publicly available scientific

literature. There is a notable absence of detailed studies elucidating the molecular targets and

signaling pathways through which this compound exerts its effects.

Due to this lack of data, it is not possible at this time to provide diagrams of signaling pathways

or detailed experimental protocols related to the mechanism of action of 6-
Methylhydroxyangolensate.

Future Research Directions
The preliminary findings on the antimalarial activity of 6-Methylhydroxyangolensate suggest

that further investigation is warranted. Future research efforts could focus on:

Target Identification Studies: Employing techniques such as affinity chromatography,

proteomics, or genetic screening to identify the specific molecular targets of 6-
Methylhydroxyangolensate within P. falciparum.

Mechanism of Action Studies: Investigating the downstream effects of target engagement,

including the perturbation of key cellular processes and signaling pathways in the parasite.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 6-
Methylhydroxyangolensate to identify chemical moieties crucial for its antimalarial activity

and to potentially develop more potent derivatives.
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Below is a conceptual workflow for future investigations into the mechanism of action of 6-
Methylhydroxyangolensate.

Compound Characterization

Mechanism of Action Studies

Lead Optimization

Isolation & Purification
(Khaya grandifoliola)

Structural Elucidation

In vitro Antimalarial Screening
(P. falciparum)

Target Identification
(e.g., Affinity Chromatography, Proteomics)

Signaling Pathway Analysis

Target Validation
(e.g., Genetic Knockout/Knockdown)

Structure-Activity Relationship (SAR)

Analog Synthesis

In vivo Efficacy & Toxicity Testing
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Conceptual workflow for future research on 6-Methylhydroxyangolensate.

Conclusion
6-Methylhydroxyangolensate is a limonoid with demonstrated, albeit low, in vitro antimalarial

activity. The scientific community currently lacks a detailed understanding of its mechanism of

action. The information presented in this document is based on the limited available data and is

intended to provide a foundation for future research endeavors. As new studies are published,

a more comprehensive understanding of this natural product's therapeutic potential and

molecular mechanisms will emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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